3-Nitrobenzylguanidine

• CAS No.: 93338-63-7
• Molecular Formula: C8H10N4O2
• Molecular Weight: 194.19 g/mol
• IUPAC Name: 2-[(3-nitrophenyl)methyl]guanidine
• InChI: InChI=1S/C8H10N4O2/c9-8(10)11-5-6-2-1-3-7(4-6)12(13)14/h1-4H,5H2,(H4,9,10,11)
• InChI Key: OTUQBYYYTWBPMN-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])CN=C(N)N
• Synonyms: 3-nitrobenzylguanidine; meta-nitrobenzylguanidine; meta-nitrobenzylguanidine sulfate

Description

3-Nitrobenzylguanidine (C₈H₁₀N₄O₂) is a guanidine derivative featuring a benzyl group substituted with a nitro (-NO₂) group at the meta position (3-position) of the aromatic ring. Guanidine derivatives are widely studied for their biological activity, particularly in targeting adrenergic receptors and enzymatic systems. The nitro group enhances electron-withdrawing properties, influencing binding affinity and metabolic stability . This compound has garnered attention in radiopharmaceutical applications, such as in the synthesis of I-123 MIBG (meta-iodobenzylguanidine), a diagnostic agent for neuroendocrine tumors .

Comparison with Similar Compounds

4-Nitrobenzylguanidine

• Structural Difference : The nitro group is at the para (4-) position instead of the meta (3-) position.
• In vitro assays indicate 4-nitrobenzylguanidine exhibits 20% higher inhibitory activity against monoamine oxidase (MAO) compared to the 3-nitro analog .

• Chemical Properties :

  Property	3-Nitrobenzylguanidine	4-Nitrobenzylguanidine
  Molecular Weight (g/mol)	194.19	194.19
  LogP (lipophilicity)	1.2	1.5
  Solubility (mg/mL)	8.3 (water)	6.9 (water)

  Data derived from molecular dynamics simulations .

1-(3-Nitrophenyl)guanidine Nitrate

• Structural Difference : The benzyl group is replaced by a phenyl group directly bonded to the guanidine moiety, with a nitrate counterion.
• Pharmacological Impact : The absence of a methylene (-CH₂-) linker reduces conformational flexibility, decreasing binding to adrenergic transporters. However, the nitrate group enhances solubility, making it more suitable for in vitro assays .
• Applications : Primarily used in synthetic chemistry as a precursor for nitroaryl-guanidine derivatives.

3-Benzyl-1-(diaminomethylidene)guanidine

• Structural Difference : Lacks the nitro substituent but retains the benzyl-guanidine core.
• Pharmacological Impact : The absence of the nitro group reduces electron-withdrawing effects, resulting in lower stability in oxidative environments. This compound shows weaker MAO inhibition (IC₅₀ = 12 μM) compared to 3-nitrobenzylguanidine (IC₅₀ = 5 μM) .

• Chemical Properties :

  Property	3-Nitrobenzylguanidine	3-Benzylguanidine
  Molecular Formula	C₈H₁₀N₄O₂	C₉H₁₃N₅
  Molar Mass (g/mol)	194.19	191.23
  pKa	9.8	10.4

1-[3-(Trifluoromethyl)benzyl]guanidine

• Structural Difference : The nitro group is replaced by a trifluoromethyl (-CF₃) group.
• Pharmacological Impact: The -CF₃ group provides strong electron-withdrawing effects similar to -NO₂ but with greater hydrophobicity. This compound demonstrates enhanced blood-brain barrier penetration, making it a candidate for central nervous system-targeted therapies .

• Comparative Data :

  Property	3-Nitrobenzylguanidine	3-(Trifluoromethyl)benzylguanidine
  LogP	1.2	2.1
  Plasma Protein Binding	85%	92%
  Metabolic Half-life	2.1 h	3.8 h